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Compound of Interest

Compound Name:
3-Bromo-5-methylpyrazin-2(1H)-

one

CAS No.: 1260810-61-4

Cat. No.: B3046607

Get Quote

The landscape of chemical biology and drug discovery is continually evolving, with a renewed

and sophisticated interest in covalent small molecules. These molecules, capable of forming a

stable, permanent bond with their protein targets, offer distinct advantages over their non-

covalent counterparts. They can achieve high potency and prolonged duration of action, and

they provide a powerful means to interrogate biological systems with high confidence of target

engagement. The success of targeted covalent inhibitors in the clinic has spurred the

development of novel reactive fragments, or "warheads," to expand the druggable proteome.[1]

This guide focuses on 3-Bromo-5-methylpyrazin-2(1H)-one, a heterocyclic compound with

the potential to serve as a versatile chemical probe. While direct, extensive literature on this

specific molecule as a probe is emerging, its structural features—namely, a halogenated and

electron-deficient pyrazinone ring—suggest a plausible mechanism for covalent protein

modification. This document serves as both an application note and a foundational guide for

researchers interested in evaluating and utilizing this compound in their own target discovery

and validation workflows. We will delve into its hypothesized mechanism of action, provide

detailed protocols for its characterization, and outline its potential applications in

chemoproteomics.
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Physicochemical Properties
A clear understanding of a probe's basic properties is fundamental to its application.

Property Value Source

CAS Number 1260810-61-4 [2][3]

Molecular Formula C₅H₅BrN₂O [2][3]

Molecular Weight 189.01 g/mol [2][3]

Physical Form Solid [2]

Storage 4°C, Inert atmosphere [2][3]

Hypothesized Mechanism of Action: Covalent
Modification via SNAr
The proposed mechanism by which 3-Bromo-5-methylpyrazin-2(1H)-one functions as a

covalent probe is through a Nucleophilic Aromatic Substitution (SNAr) reaction.[4] This

mechanism is characteristic of electron-poor aromatic or heteroaromatic rings bearing a good

leaving group, such as a halide.

The pyrazinone core is an electron-deficient heterocycle due to the presence of two

electronegative nitrogen atoms. This electronic feature makes the carbon atoms of the ring

electrophilic and susceptible to attack by nucleophiles. The bromine atom at the C3 position

serves as an excellent leaving group.

The reaction is proposed to proceed as follows:

Nucleophilic Attack: A nucleophilic residue on a protein, most commonly the thiolate anion of

a cysteine residue, attacks the carbon atom bearing the bromine.

Formation of a Meisenheimer Complex: This attack disrupts the aromaticity of the pyrazinone

ring, forming a transient, negatively charged intermediate known as a Meisenheimer

complex. The negative charge is stabilized by resonance, delocalizing onto the

electronegative nitrogen and oxygen atoms of the ring.[5][6]
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Rearomatization and Displacement: The ring rearomatizes by expelling the bromide ion,

resulting in the formation of a stable, covalent thioether bond between the protein and the

pyrazinone scaffold.

This type of reactivity has been well-documented for other halo-N-heterocycles, such as 4-

halopyridines, which have been developed as selective covalent modifiers.[7][8] The selectivity

of such "quiescent" probes is often dictated by the local microenvironment of the target protein,

which can enhance the intrinsic reactivity of the warhead.[7]

Hypothesized SNAr Mechanism of Action
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A diagram illustrating the proposed SNAr mechanism for covalent protein modification.

Application Notes & Protocols
The following protocols are designed to serve as a comprehensive workflow for validating 3-
Bromo-5-methylpyrazin-2(1H)-one as a chemical probe for a specific protein of interest or for

a broader proteomic screening campaign.

Protocol 1: Assessing Covalent Reactivity with a Model
Thiol
Objective: To confirm the intrinsic reactivity of the probe with a biological nucleophile using

glutathione (GSH) as a model.
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Rationale: Before proceeding to complex biological systems, it is essential to verify that the

probe can react with a model nucleophile under controlled, physiologically relevant conditions.

This experiment provides the first piece of evidence for the proposed covalent mechanism.

Materials:

3-Bromo-5-methylpyrazin-2(1H)-one

Glutathione (GSH)

Phosphate-buffered saline (PBS), pH 7.4

LC-MS grade water and acetonitrile

Formic acid

Procedure:

Prepare a 10 mM stock solution of 3-Bromo-5-methylpyrazin-2(1H)-one in DMSO.

Prepare a 10 mM stock solution of GSH in PBS, pH 7.4.

In a microcentrifuge tube, combine 5 µL of the probe stock and 5 µL of the GSH stock with

490 µL of PBS to achieve final concentrations of 100 µM each.

Prepare a negative control by adding 5 µL of the probe stock to 495 µL of PBS (no GSH).

Incubate the reactions at 37°C. Take aliquots at various time points (e.g., 0, 15, 30, 60, 120

minutes).

Quench the reaction by adding an equal volume of 0.2% formic acid in 50% acetonitrile.

Analyze the samples by liquid chromatography-mass spectrometry (LC-MS) in both positive

and negative ion modes.

Data Analysis: Look for the disappearance of the starting materials (probe and GSH) and the

appearance of a new peak corresponding to the mass of the GSH-probe adduct.
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Expected Outcome:

Mass of Probe: 189.01 Da (check for isotopic pattern of Bromine)

Mass of GSH: 307.32 Da

Expected Mass of Adduct (GSH + Probe - HBr): 307.32 + 189.01 - 80.91 = 415.42 Da

The detection of a species with m/z corresponding to the calculated adduct mass confirms the

covalent reactivity of the probe.

Protocol 2: Confirming Covalent Modification of a
Purified Protein
Objective: To demonstrate that 3-Bromo-5-methylpyrazin-2(1H)-one can covalently label a

target protein.

Rationale: This experiment directly tests the probe's ability to modify a protein. Intact protein

mass spectrometry provides a clear and unambiguous readout of covalent modification by

detecting the mass shift corresponding to the addition of the probe.[3]

Materials:

Purified protein of interest (POI) with a known or suspected reactive cysteine.

3-Bromo-5-methylpyrazin-2(1H)-one stock solution (10 mM in DMSO).

Reaction buffer (e.g., PBS or HEPES, pH 7.4).

LC-MS system capable of intact protein analysis (e.g., Q-TOF or Orbitrap).
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Intact Protein Mass Spectrometry Workflow

Step 1: Incubation

Step 2: Desalting

Step 3: Analysis

Step 4: Data Interpretation

Incubate Purified Protein
with Probe or Vehicle (DMSO)

Desalt sample
(e.g., C4 ZipTip)

LC-MS Analysis
(Intact Protein)

Deconvolute mass spectra

Compare masses to detect
probe-induced mass shift

Click to download full resolution via product page

Workflow for confirming covalent protein modification using intact MS.

Procedure:

In separate tubes, incubate the POI (e.g., at 5 µM) with the probe (e.g., at 50 µM, a 10-fold

excess) and with an equivalent volume of DMSO (vehicle control).

Incubate for 2 hours at 37°C.
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Desalt the samples using a C4 ZipTip or a similar method to remove buffer salts and excess

probe.

Analyze the desalted protein by LC-MS.

Deconvolute the resulting multiply charged ion series to obtain the zero-charge mass of the

protein.

Data Analysis: Compare the deconvoluted mass of the protein from the probe-treated

sample to the vehicle-treated sample.

Expected Outcome: A mass increase corresponding to the mass of the pyrazinone fragment

(Probe - Br) should be observed.

Mass of Pyrazinone Fragment: C₅H₅N₂O = 109.04 Da

Expected Protein Mass: Mass(POI) + 109.04 Da

Observing this specific mass shift provides strong evidence of 1:1 covalent modification. The

presence of both unmodified and modified protein peaks can be used to estimate the labeling

stoichiometry.

Protocol 3: Target Identification via Competitive
Chemoproteomics
Objective: To identify the cellular targets of 3-Bromo-5-methylpyrazin-2(1H)-one on a

proteome-wide scale.

Rationale: Competitive profiling is a powerful method for unbiased target identification.[9] In this

approach, a cell lysate or intact cells are pre-incubated with the probe of interest. Then, a

broad-spectrum, alkyne-tagged "reporter" probe that reacts with the same class of residues

(e.g., cysteines) is added. Proteins that have been covalently modified by the test probe will be

unable to react with the reporter probe. This "blockage" is then quantified by mass

spectrometry.

Materials:
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Cell lysate or intact cells.

3-Bromo-5-methylpyrazin-2(1H)-one.

A broad-reactivity cysteine probe with an alkyne handle (e.g., iodoacetamide-alkyne).

Biotin-azide, fluorescent azide (e.g., TAMRA-azide) for visualization.

Click chemistry reagents (Copper(I) source, ligand, reducing agent).

Streptavidin beads for enrichment.

Trypsin for protein digestion.

LC-MS/MS system for proteomic analysis.
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Competitive Chemoproteomics Workflow

Step 1: Treatment

Step 2: Reporter Labeling

Step 3: Click Chemistry

Step 4: Enrichment & Digestion

Step 5: Analysis

Treat Proteome with
Probe or Vehicle (DMSO)

Add Alkyne-tagged
Reporter Probe

Conjugate to Biotin-Azide
via CuAAC

Enrich on Streptavidin Beads

On-bead Tryptic Digestion

LC-MS/MS Analysis

Quantify Peptides &
Identify Targets

Click to download full resolution via product page

A generalized workflow for target identification using competitive chemoproteomics.
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Procedure (Simplified):

Treatment: Incubate cell lysate with varying concentrations of 3-Bromo-5-methylpyrazin-
2(1H)-one or DMSO vehicle control for 1 hour at 37°C.

Reporter Labeling: Add the alkyne-tagged reporter probe (e.g., iodoacetamide-alkyne) to all

samples and incubate for another hour.

Click Chemistry: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to

attach biotin-azide to the reporter-labeled proteins.

Visualization (Optional): At this stage, a fluorescent azide can be used instead of biotin-

azide, and samples can be run on an SDS-PAGE gel. A decrease in fluorescence in a

specific band in the probe-treated lane compared to the control indicates a potential target.

Enrichment: Add streptavidin-coated beads to the biotinylated samples to enrich for the

reporter-labeled proteins.

Digestion: Wash the beads extensively to remove non-specifically bound proteins, then

perform an on-bead tryptic digest to release the peptides.

LC-MS/MS Analysis: Analyze the resulting peptide mixture by quantitative mass

spectrometry (e.g., using label-free quantification or isotopic labeling).

Data Analysis: Identify peptides that show a dose-dependent decrease in abundance in the

probe-treated samples compared to the vehicle control. These peptides belong to the

candidate target proteins.

Data Presentation: The results of a competitive profiling experiment are often presented as a

volcano plot, showing the statistical significance versus the magnitude of change for all

quantified proteins.
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Target Protein Log₂(Fold Change) p-value Notes

Protein X -3.5 1.2e-6

Strong, dose-

dependent

engagement.

Protein Y -0.8 0.04
Weak or off-target

engagement.

Protein Z -0.1 0.78
No significant

engagement.

Conclusion and Future Directions
3-Bromo-5-methylpyrazin-2(1H)-one represents a promising, yet underexplored, scaffold for

the development of covalent chemical probes. Based on the established reactivity of similar

halo-N-heterocyclic systems, a plausible SNAr mechanism can be hypothesized, positioning

this molecule as a potential tool for targeting nucleophilic residues in the proteome, particularly

cysteine.

The protocols outlined in this guide provide a clear roadmap for any researcher wishing to

validate this hypothesis and characterize the compound's utility. By systematically assessing its

reactivity, confirming protein modification, and identifying its cellular targets, the scientific

community can unlock the full potential of 3-Bromo-5-methylpyrazin-2(1H)-one and related

pyrazinone-based probes. This rigorous, step-wise validation is crucial for developing high-

quality chemical tools that generate robust and reproducible insights into protein function and

drug action.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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